Cas no 1804155-88-1 (1-Bromo-1-(3-ethoxy-5-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-ethoxy-5-(methylthio)phenyl)propan-2-one
• CAS No: 1804155-88-1
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• CID: 4792651
• Update Time: 2025-05-21

1-Bromo-1-(3-ethoxy-5-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-ethoxy-5-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2S/c1-4-15-10-5-9(12(13)8(2)14)6-11(7-10)16-3/h5-7,12H,4H2,1-3H3
• InChI Key： DBIYYCDFMQUIOD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)OCC)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 3.3
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-1-(3-ethoxy-5-(methylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(3-Ethoxy-5-(Methylthio)Phenyl)Propan-2-One (CAS No. 1804155-88-1)

1-Bromo-1-(3-Ethoxy-5-(Methylthio)Phenyl)Propan-2-One (CAS No. 1804155-88-1) is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of organobromides and features a propanone backbone substituted with a bromine atom and a phenyl ring containing ethoxy and methylthio groups. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications in research and development.

The molecular structure of 1-Bromo-1-(3-Ethoxy-5-(Methylthio)Phenyl)Propan-2-One is characterized by its propanone core, which serves as the central framework. The propanone group (-C(O)-CH₂-) is attached to a bromine atom and a substituted phenyl ring. The phenyl ring is further substituted with an ethoxy group (-OCH₂CH₃) at the 3-position and a methylthio group (-SCH₃) at the 5-position. These substituents play a crucial role in determining the compound's reactivity, solubility, and stability.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the design of bioactive molecules. The bromine atom in the structure acts as an electrophilic center, making it amenable to nucleophilic substitution reactions. This property is exploited in various synthetic routes to construct more complex molecules with desired pharmacological activities. For instance, researchers have utilized this compound as an intermediate in the synthesis of heterocyclic compounds, which are known for their therapeutic potential.

The ethoxy group on the phenyl ring contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. This characteristic is advantageous in drug design, where membrane permeability is a critical factor for bioavailability. Additionally, the methylthio group introduces sulfur into the molecule, which can participate in hydrogen bonding and other non-covalent interactions, further modulating the compound's biological activity.

From a synthetic perspective, 1-Bromo-1-(3-Ethoxy-5-(Methylthio)Phenyl)Propan-2-One can be synthesized through various routes, including Friedel-Crafts acylation and subsequent bromination. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of applications, this compound has been explored as a precursor in the synthesis of biologically active molecules. For example, it has been used in the construction of kinase inhibitors and other enzyme-targeted agents. Its versatility as an intermediate makes it a valuable tool in medicinal chemistry research.

Moreover, 1-Bromo-1-(3-Ethoxy-5-(Methylthio)Phenyl)Propan-2-One exhibits interesting photophysical properties due to its conjugated system. Studies have shown that it can act as a photosensitizer in certain reactions, opening up possibilities for its use in photomedicine or materials science.

In conclusion, 1-Bromo-1-(3-Ethoxy-5-(Methylthio)Phenyl)Propan-2-One (CAS No. 1804155-88-1) is a multifaceted organic compound with significant potential in both academic research and industrial applications. Its unique structure, reactivity, and functional groups make it an intriguing subject for further exploration across diverse fields of chemistry.